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Compound of Interest

Compound Name: SMP-028

Cat. No.: B1248519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

SMP-028 is an investigational drug candidate that has been explored for its therapeutic

potential in asthma. Identified as a potent and selective inhibitor of neutral cholesterol esterase

(CEase), its mechanism of action points to a role in modulating lipid metabolism and

steroidogenesis. This technical guide provides a comprehensive overview of the chemical

structure, known biological activities, and available information regarding the synthesis of SMP-
028, intended to serve as a valuable resource for researchers in the fields of medicinal

chemistry, pharmacology, and drug development.

Chemical Structure and Identification
The unique molecular architecture of SMP-028 is central to its biological activity. Based on

available chemical information, the structure and key identifiers are summarized below.

Table 1: Chemical Identification of SMP-028
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Identifier Value

CAS Number 914389-02-9

IUPAC Name

N-(2-(2-((3-fluorophenyl)imino)-4-(4-morpholin-

4-ylphenyl)-1,3-thiazol-3(2H)-yl)ethyl)-N'-

methylurea[1]

Chemical Formula C23H26FN5O2S

Molecular Weight 471.55 g/mol

Chemical Structure Diagram

Caption: 2D representation of the chemical structure of SMP-028.

Synthesis of SMP-028
Detailed, step-by-step synthesis protocols for SMP-028 are not readily available in the public

domain. As a proprietary drug candidate, the specific manufacturing processes are likely held

as confidential by Dainippon Sumitomo Pharma. However, based on the molecule's structure, a

plausible synthetic strategy can be retrospectively outlined.

Retrosynthetic Analysis Workflow

The synthesis of a complex molecule like SMP-028 would likely involve a convergent

approach, where key fragments are synthesized separately and then combined. A possible

disconnection approach is illustrated below.
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Caption: A potential retrosynthetic analysis of SMP-028.

This proposed pathway suggests the core thiazole ring could be constructed via a Hantzsch

thiazole synthesis, a well-established method for forming this heterocyclic system.

Mechanism of Action and Signaling Pathway
SMP-028 functions as an inhibitor of neutral cholesterol esterase (CEase).[2] This enzyme

plays a crucial role in the hydrolysis of cholesterol esters, releasing free cholesterol and fatty

acids. The inhibition of CEase by SMP-028 disrupts this process, leading to downstream

effects on steroidogenesis.[1][2]

Signaling Pathway of SMP-028 in Steroidogenesis

The inhibition of neutral CEase by SMP-028 has been shown to suppress the production of

steroid hormones.[1][2] The simplified signaling cascade is depicted below.
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Caption: The inhibitory effect of SMP-028 on the steroidogenesis pathway.

Experimental Data
While comprehensive datasets are limited, studies have reported on the inhibitory activity and

cellular effects of SMP-028.

Table 2: In Vitro Inhibitory Activity of SMP-028

Target Enzyme IC50 (µM) Species Reference

Neutral Cholesterol

Esterase (CEase)
1.01 Rat [2]
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Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of SMP-028 are not

publicly available. However, a general methodology for assessing the in vitro inhibition of

steroidogenesis, as likely employed in the studies of SMP-028, is outlined below.

General Experimental Workflow for In Vitro Steroidogenesis Assay
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Start: Isolate Primary Endocrine Cells

Culture cells in appropriate media

Treat cells with varying concentrations of SMP-028

Incubate for a defined period (e.g., 24 hours)

Collect cell culture supernatant

Analyze steroid hormone levels (e.g., by RIA or LC-MS/MS)

Calculate IC50 values and assess dose-response relationship

End: Determine inhibitory effect

Click to download full resolution via product page

Caption: A generalized workflow for assessing the effect of a compound on steroidogenesis.

Conclusion
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SMP-028 is a noteworthy compound with a defined chemical structure and a specific

mechanism of action as a neutral cholesterol esterase inhibitor. While detailed synthetic

procedures remain proprietary, its molecular framework suggests plausible synthetic routes.

The available biological data clearly indicate its ability to modulate steroidogenesis, providing a

foundation for further research into its therapeutic applications and toxicological profile. This

guide consolidates the current public knowledge on SMP-028, offering a valuable starting point

for scientists and researchers interested in this compound and its biological targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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